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Introduction
Accurate oxygen analysis is critical in a multitude of research, industrial, and pharmaceutical

applications. The presence of moisture in gas samples can significantly interfere with the

accuracy of many oxygen analyzers. Magnesium perchlorate (Mg(ClO₄)₂), also sold under the

trade name Anhydrone, is a superior drying agent used to remove water vapor from gas

streams prior to analysis.[1][2] Its high affinity for water and efficiency make it a valuable tool

for ensuring the integrity of analytical results.[3][4] However, as a powerful oxidizing agent, its

use requires strict adherence to safety protocols.[1][5][6]

Principle of Operation
Magnesium perchlorate is a hygroscopic salt that efficiently removes water from gases by

forming hydrates.[3] It is recognized as one of the most effective desiccants for laboratory use

due to its strong affinity for water molecules.[3] This process is a chemical absorption where

water molecules are incorporated into the crystalline structure of the salt. Anhydrous

magnesium perchlorate offers several advantages over other drying agents, such as

phosphorus pentoxide, including a greater capacity for water absorption and the fact that it

does not become sticky or form channels during use.[7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b079274?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Magnesium_perchlorate
https://www.chemkits.eu/salts/190-magnesium-perchlorate-anhydrous-anhydrone-10034-81-8.html
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Magnesium_Chlorate_and_Magnesium_Perchlorate_as_Desiccants.pdf
https://www.chemimpex.com/products/30209
https://en.wikipedia.org/wiki/Magnesium_perchlorate
https://www.alpharesources.com/documents/product/sds/Magnesium-Perchlorate3.0US.pdf
https://isolab.ess.washington.edu/laboratory/safety/sds/magnesium-perchlorate.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Magnesium_Chlorate_and_Magnesium_Perchlorate_as_Desiccants.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Magnesium_Chlorate_and_Magnesium_Perchlorate_as_Desiccants.pdf
https://blog.gfschemicals.com/multiple-uses-of-magnesium-perchlorate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data
The efficiency of a desiccant is determined by the amount of residual water left in a gas after

treatment. Magnesium perchlorate is highly efficient, capable of thoroughly drying gas streams.

[8]

Property Value Source

Chemical Formula Mg(ClO₄)₂ [1]

Molar Mass 223.20 g/mol [9]

Common Name Anhydrone [1][2]

Drying Efficiency
Reduces residual water to

0.002 mg per liter of air.
[3]

Decomposition Temp. 250 °C (482 °F) [1][2]

Regeneration
Can be reactivated by heating

at 220 °C under vacuum.
[1][3]

Experimental Protocols
4.1 Objective: To remove moisture from a gas sample stream before it enters an oxygen

analyzer to prevent interference and ensure accurate measurement.

4.2 Materials:

Anhydrous Magnesium Perchlorate (granular)

Drying tube or absorption column

Glass wool or cotton wool (avoid organic materials)[9]

Gas source and tubing

Oxygen analyzer

Personal Protective Equipment (PPE): Safety glasses, protective gloves, lab coat.[5][6]
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4.3 Protocol for Preparing and Using a Drying Tube:

Safety First: Handle magnesium perchlorate in a well-ventilated area.[6] Always wear

appropriate PPE, including safety glasses and gloves.[5][6] Keep the chemical away from

combustible materials, organic substances, and heat sources.[10][11]

Prepare the Drying Tube: Take a clean, dry absorption tube. Place a small plug of glass wool

at the bottom outlet to retain the desiccant.

Pack the Tube: Carefully add anhydrous magnesium perchlorate granules to the tube. Gently

tap the tube to ensure the granules are evenly packed, which helps prevent the formation of

channels that would allow gas to bypass the desiccant.[12]

Seal the Tube: Place another plug of glass wool on top of the magnesium perchlorate bed.

[12] This prevents the granules from being carried into the gas stream and downstream

instrumentation.

System Integration: Connect the inlet of the packed drying tube to the gas sample line and

the outlet to the inlet of the oxygen analyzer. Ensure all connections are secure to prevent

leaks.

Initiate Gas Flow: Begin the flow of the gas sample through the drying tube at the desired

rate. For optimal efficiency, a flow rate not exceeding 5 liters per hour is recommended.[8]

Monitoring: Periodically check the desiccant. As it absorbs water, it may change in

appearance or contract in volume.[7] If a color-indicating desiccant is not used, performance

should be verified by monitoring the oxygen analyzer's readings for stability or by using a

downstream hygrometer.[3]

Replacement/Regeneration: When the desiccant is saturated, it must be replaced or

regenerated. To regenerate, the material can be heated at 220°C under a vacuum.[1][3]

However, due to the hazardous nature of heating perchlorates, replacement is often the

safer option in a non-specialized lab setting.

Disposal: Dispose of spent magnesium perchlorate as hazardous waste according to local,

regional, and national regulations.[5]
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Visualized Workflows and Logic
The following diagrams illustrate the experimental setup and the fundamental principle of using

magnesium perchlorate in gas analysis.

Experimental Setup

Gas Sample Source
(e.g., Bioreactor, Cylinder)

Drying Tube
(Packed with Mg(ClO₄)₂)

Moist Gas Stream

Oxygen Analyzer

Dry Gas Stream
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Caption: Experimental workflow for oxygen analysis.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b079274?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Moisture Removal Principle

Gas Sample
(O₂ + N₂ + H₂O)

Magnesium Perchlorate
Mg(ClO₄)₂

Dry Gas for Analysis
(O₂ + N₂)

 Separates 

Trapped Water
(Forms Hydrates)

 Absorbs 

Click to download full resolution via product page

Caption: Logical diagram of the moisture absorption process.

Safety Precautions and Considerations
Magnesium perchlorate is a strong oxidizing agent and requires careful handling.[1][2]

Fire and Explosion Hazard: It can intensify fire and may form explosive mixtures with

combustible materials, organic compounds, or finely powdered metals.[6][9] Avoid contact

with substances like sawdust, paper, solvents, and acids.[10][13]

Personal Protection: Always use appropriate PPE, including chemical safety goggles, gloves,

and a lab coat.[5][6] Handle in a well-ventilated area to avoid inhaling dust.[6]

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials and heat

sources.[10][11] Keep containers tightly sealed.[11]

Spills: In case of a spill, clean up immediately using inert materials like sand or earth.[10][13]

DO NOT use organic absorbents like paper towels or sawdust.[10]
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Disposal: Dispose of as hazardous waste in accordance with all applicable regulations.[5] Do

not mix with other chemical waste.

While highly effective, its use as a general desiccant is sometimes discouraged due to the

inherent hazards of perchlorates.[1][2] Always perform a risk assessment before use and

consider safer alternatives if the application permits.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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